Cas no 1448026-63-8 (N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide)

• Product Name: N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide
• CAS No: 1448026-63-8
• MF: C₁₆H₂₆N₂O₄S
• MW: 342.453643321991
• CID: 6060233
• PubChem ID: 71787622
• Update Time: 2025-11-04

N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide
• N-[4-[(3-hydroxy-4,4-dimethylpentyl)sulfamoyl]-3-methylphenyl]acetamide
• 1448026-63-8
• N-(4-(N-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl)-3-methylphenyl)acetamide
• F6190-0816
• AKOS024536535

• Inchi： 1S/C16H26N2O4S/c1-11-10-13(18-12(2)19)6-7-14(11)23(21,22)17-9-8-15(20)16(3,4)5/h6-7,10,15,17,20H,8-9H2,1-5H3,(H,18,19)
• InChI Key： MOJSJTGETIKPSH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCCC(O)C(C)(C)C)(=O)=O)C(C)=C1)(=O)C

Computed Properties

• Exact Mass: 342.16132849g/mol
• Monoisotopic Mass: 342.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Additional information on N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide

Introduction to N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide and Its Significance in Modern Chemical Biology

N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide, a compound with the CAS number 1448026-63-8, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate architecture of this molecule, characterized by a sulfamoyl group and a complex alkyl chain, positions it as a promising candidate for further exploration in various biological pathways.

The sulfamoyl group, a key structural feature of N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide, is known for its ability to interact with biological targets in diverse ways. This functional moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. In recent years, sulfamoylated compounds have shown remarkable potential in the development of drugs targeting inflammatory diseases, metabolic disorders, and even certain types of cancer. The presence of the sulfamoyl group in N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide suggests that it may exhibit similar pharmacological properties, making it a valuable asset in the quest for novel therapeutic agents.

The alkyl chain component of this compound, specifically the 3-hydroxy-4,4-dimethylpentyl moiety, adds an additional layer of complexity and functionality. This type of alkyl chain is often associated with enhanced lipophilicity and improved bioavailability, which are critical factors in drug design. The hydroxyl group within this chain can also participate in hydrogen bonding interactions, further influencing the compound's binding affinity and selectivity towards biological targets. Such structural features make N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide a compelling subject for detailed structural-activity relationship studies.

In the context of current research trends, N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide aligns well with the growing interest in targeted therapy and precision medicine. The compound's unique chemical profile suggests that it could be tailored to interact specifically with disease-causing pathways or proteins. For instance, recent studies have highlighted the potential of sulfamoylated derivatives in inhibiting key enzymes involved in cancer progression. Given these findings, N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide could serve as a lead compound for developing novel inhibitors targeting such enzymes.

The acetamide portion of the molecule also contributes to its overall functionality. Acetamide groups are commonly found in biologically active compounds due to their ability to enhance solubility and stability while maintaining interactions with biological targets. In N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide, the acetamide moiety likely plays a role in modulating the compound's pharmacokinetic properties, ensuring efficient absorption and distribution within the body. This aspect is particularly important in drug development, where optimizing pharmacokinetics can significantly impact therapeutic efficacy.

The synthesis and characterization of N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide have been subjects of considerable interest among synthetic chemists. The complexity of its structure presents both challenges and opportunities for innovation in synthetic methodologies. Advanced techniques such as combinatorial chemistry and high-throughput screening have enabled researchers to explore a wide range of derivatives rapidly. These approaches have been instrumental in identifying novel analogs with enhanced biological activity or improved pharmacological profiles.

The potential applications of N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it a suitable candidate for use in agrochemicals and specialty chemicals. For instance, sulfamoylated compounds have been explored as herbicides and fungicides due to their ability to interfere with essential biological processes in plants and fungi. By leveraging the structural features of this compound, researchers may develop environmentally friendly alternatives to existing agrochemicals.

The growing body of research on sulfamoylated compounds underscores their versatility and potential across multiple domains. Studies have demonstrated their efficacy in modulating inflammatory responses by inhibiting key enzymes such as COX-2 and LOX enzymes. Additionally, these compounds have shown promise in treating neurological disorders by interacting with specific receptors or ion channels. The structural diversity inherent in molecules like N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide allows for fine-tuning their properties to target specific disease mechanisms effectively.

In conclusion, N-{4-(3-hydroxy-4,4-dimethylpentyl)sulfamoyl-3-methylphenyl}acetamide (CAS number 1448026-63-8) stands out as a multifaceted compound with significant potential in chemical biology and drug development. Its unique structural features—comprising a sulfamoyl group、a complex alkyl chain、and an acetamide moiety—position it as a valuable candidate for further exploration across various therapeutic areas. As research continues to uncover new applications for sulfamoylated compounds，N-{4-(3-hydroxy-4， 44 -dimethy lpent ylsul f amo y l - 33 -m eth y lph en y l strong >}a c et am ide is poised to play an increasingly important role in advancing our understanding of biological processes and developing innovative treatments for human diseases.